Cas no 127094-78-4 (5-(2,4-difluorophenyl)furan-2-carbaldehyde)

5-(2,4-difluorophenyl)furan-2-carbaldehyde structure
127094-78-4 structure
Product Name:5-(2,4-difluorophenyl)furan-2-carbaldehyde
CAS No:127094-78-4
MF:C11H6F2O2
MW:208.160950183868
CID:3081339
PubChem ID:592189
Update Time:2024-11-02

5-(2,4-difluorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-Difluoro-phenyl)-furan-2-carbaldehyde
    • TIMTEC-BB SBB011184
    • SCHEMBL3030650
    • BBL025956
    • Cambridge id 5840180
    • BIM-0017104.P001
    • 5-(2,4-Difluorophenyl)-2-furaldehyde #
    • VS-08165
    • Furan-2-carboxaldehyde, 5-(2,4-difluorophenyl)-
    • JOKLUPUCUUTVHJ-UHFFFAOYSA-N
    • CFA09478
    • 5-(2,4-Difluorophenyl)-2-furaldehyde
    • CCG-13249
    • 5-(2,4-difluorophenyl)furan-2-carbaldehyde
    • STL378507
    • 127094-78-4
    • AKOS000104395
    • 5-(2,4-Difluoro-phenyl)-furan-2-carbaldehyde, AldrichCPR
    • CBMicro_017060
    • CS-0318638
    • MDL: MFCD00052577
    • Inchi: 1S/C11H6F2O2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-6H
    • InChI Key: JOKLUPUCUUTVHJ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1=CC=C(C=O)O1)F

Computed Properties

  • Exact Mass: 208.03358575g/mol
  • Monoisotopic Mass: 208.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30.2Ų

5-(2,4-difluorophenyl)furan-2-carbaldehyde Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

5-(2,4-difluorophenyl)furan-2-carbaldehyde Pricemore >>

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